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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668 Get Quote

An In-depth Technical Guide to the Safety of Ethyl Benzoate

Ethyl benzoate (CAS No. 93-89-0) is an ester formed from the condensation of benzoic acid

and ethanol.[1] It is a colorless liquid with a fruity odor, utilized as a flavoring agent, a

component in fragrances, and a solvent in organic synthesis.[2][3] This guide provides a

comprehensive overview of the safety data for ethyl benzoate, intended for researchers,

scientists, and professionals in drug development.

Physical and Chemical Properties
The physical and chemical properties of ethyl benzoate are crucial for its safe handling and

use in experimental and manufacturing settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b195668?utm_src=pdf-interest
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethyl_benzoate
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-benzoate
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C9H10O2 [2][4][5]

Molar Mass 150.17 g/mol [3][4]

Appearance Clear, colorless liquid [1][2]

Odor Fruity, sweet, wintergreen-like [1][2]

Melting Point -34 °C (-29 °F) [1][2][3]

Boiling Point 211-213 °C (412-415 °F) [1][2][5]

Flash Point
82-88 °C (180-190.4 °F)

(closed cup)
[5][6]

Density 1.045 - 1.050 g/cm³ at 25 °C [1][2][7]

Vapor Pressure 0.267 mmHg at 25 °C [6]

Vapor Density 5.17 (Air = 1) [2][5]

Water Solubility Insoluble / 0.72 mg/mL [1][2][3]

Solubility
Miscible with most organic

solvents
[1][2][3]

log P (n-octanol/water) 2.64 [1][3][6]

Auto-ignition Temp. 490 °C (914 °F) [5]

Toxicological Data
Toxicological data is essential for assessing the potential health hazards associated with

exposure to ethyl benzoate. The primary acute toxicity value available is the oral LD50 in rats.
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Parameter Value Species Remarks

Acute Oral Toxicity

(LD50)
2100 mg/kg Rat

Behavioral effects

(muscle weakness),

respiratory issues

(dyspnea), and effects

on skin/hair were

observed.[4][5][8]

Dermal Toxicity

(LD50)
Non-toxic Rabbit [6]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.

GHS Classification: According to some safety data sheets, ethyl benzoate is classified as a

Category 4 Flammable liquid and a Category 2 Aquatic Hazard (acute and chronic).[7][8]

However, many suppliers report that the chemical does not meet the criteria for GHS hazard

classification.[3]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[4][9]

Skin Contact: May cause skin irritation.[4][9]

Eye Contact: Causes eye irritation.[9]

Ingestion: May be harmful if swallowed and may cause irritation of the digestive tract.[4][9]

The following diagram illustrates the GHS classification and the corresponding hazard

communication elements for ethyl benzoate where a hazard has been identified.
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GHS Classification

Hazard Pictograms

Hazard & Precautionary Statements

{Ethyl Benzoate | GHS Classification}

Irritant

Aquatic Toxicity

Hazard Statements H315: Causes skin irritation H319: Causes serious eye irritation H411: Toxic to aquatic life with long lasting effects Precautionary Statements P273: Avoid release to the environment P280: Wear protective gloves/eye protection P302+P352: IF ON SKIN: Wash with plenty of water P305+P351+P338: IF IN EYES: Rinse cautiously... P391: Collect spillageleads to
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Caption: GHS Hazard Communication for Ethyl Benzoate.

First Aid Measures
In case of exposure, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[8][9]

Skin Contact: Immediately flush skin with plenty of water and soap for at least 15 minutes

while removing contaminated clothing.[6][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8][9] Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4][5][9]

Fire Fighting Measures
Flammability: Combustible liquid.[5][10]
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[4][10][11]

Unsuitable Extinguishing Media: Do not use a direct stream of water.[6]

Hazards from Combustion: Combustion may produce carbon monoxide (CO) and carbon

dioxide (CO2).[5][10]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[5][6]

Handling and Storage
Handling: Wear appropriate personal protective equipment. Avoid contact with eyes, skin,

and clothing. Use only in a well-ventilated area. Keep away from heat, sparks, and open

flames. Ground all equipment containing the material.[5][10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][10] Store

away from incompatible materials such as strong oxidizing agents.[6][9]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited in safety data sheets are not

typically provided. The LD50 value of 2100 mg/kg in rats was likely determined following a

standardized protocol, such as the OECD Guideline for the Testing of Chemicals, Section 4,

No. 401 ("Acute Oral Toxicity") or No. 420 ("Acute Oral Toxicity - Fixed Dose Procedure").

These protocols generally involve:

Animal Selection: Using a specific strain of laboratory rats (e.g., Wistar or Sprague-Dawley),

fasted before administration.

Dose Administration: Administering the substance (ethyl benzoate) orally via gavage at

various dose levels to different groups of animals.

Observation: Observing the animals for a set period (typically 14 days) for signs of toxicity

and mortality.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Ethyl%20benzoate.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.chembk.com/en/chem/The%20ethyl%20benzoate
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14373
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14373
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://dept.harpercollege.edu/chemistry/msds/Ethyl%20benzoate.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14373
https://www.technopharmchem.com/application/uploads/files/1560697212_ETHYL_BENZOATE.pdf
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Using statistical methods to calculate the LD50, which is the dose estimated

to be lethal to 50% of the tested animals.

Chemical Safety Assessment Workflow
The safety data provided in an SDS is part of a broader chemical safety assessment process.

This workflow ensures that chemical risks are systematically evaluated and managed.

Hazard Identification
(Is the substance hazardous?)

Dose-Response Assessment
(What is the relationship between dose and effect?)

Risk Characterization
(What is the probability of harm?)

Exposure Assessment
(What is the level of exposure?)

Risk Management
(Implement control measures)

Click to download full resolution via product page

Caption: General workflow for a chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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